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Compound of Interest

4-Hydroxy-1,10-secocadin-5-ene-
1,10-dione

Cat. No.: B15590141

Compound Name:

An In-depth Technical Guide to 4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-
ylJcyclohex-2-en-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the sesquiterpenoid 4-hydroxy-4-
methyl-2-[(3R)-2-methyl-6-oxoheptan-3-yl]cyclohex-2-en-1-one, a natural product isolated from
the leaves of Casearia sylvestris. This document consolidates available data on its chemical
properties, isolation, and potential biological significance, serving as a valuable resource for
researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical Identity and Properties

The compound, initially referred to as 4-Hydroxy-1,10-secocadin-5-ene-1,10-dione, is more
accurately identified by its IUPAC name, 4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-
yllcyclohex-2-en-1-one.
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Property Value Source

4-hydroxy-4-methyl-2-[(3R)-2-
IUPAC Name methyl-6-oxoheptan-3- N/A

yllcyclohex-2-en-1-one

4-Hydroxy-1,10-secocadin-5-
ene-1,10-dione, (4R)-4-

Synonyms N/A
HYDROXY-1,10-SECO-

MUUROL-5-ENE-1,10-DIONE

Molecular Formula C15H2403 N/A
Molecular Weight 252.35 g/mol N/A
CAS Number 226904-40-1 N/A
Natural Source Leaves of Casearia sylvestris [1]

Compound Type Sesquiterpenoid N/A

Experimental Protocols

Isolation from Casearia sylvestris

The primary method for obtaining 4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-
yllcyclohex-2-en-1-one is through extraction and chromatographic separation from the leaves
of Casearia sylvestris. A general workflow for the isolation of sesquiterpenoids from this plant is
outlined below.

It is important to note that the specific detailed protocol for the isolation of this particular
compound from the cited literature, Fitoterapia. 2009 Oct;80(7):404-7, could not be fully
accessed. The following workflow is a generalized representation based on common practices
for isolating sesquiterpenoids from plant material.
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Extraction

Dried & Powdered Leaves of Casearia sylvestris

Maceration with Organic Solvent (e.g., Methanol)

Filtration & Concentration

Crude Extract

Fractiq

Solvent-Solvent Partitioning (e.g., Hexane, Ethyl Acetate)

Column Chromatography (Silica Gel)

Fraction Collection

- J

Purification

[Further Chromatographic Steps (e.g., Sephadex, HPLC)]

:

[Isolated 4-hydroxy-4-methy|-2-[(3R)-2-methy|-6-oxoheptan-3-yl]cyc|ohex-2-en-1-one]
- J

Structural Elucidation

Spectroscopic Analysis (NMR, MS)

Click to download full resolution via product page

Figure 1: Generalized workflow for the isolation and identification of the target compound.
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Detailed Steps:

» Plant Material Collection and Preparation: Fresh leaves of Casearia sylvestris are collected,
air-dried, and ground into a fine powder.

o Extraction: The powdered plant material is subjected to extraction with a suitable organic
solvent, such as methanol or ethanol, at room temperature for an extended period. The
resulting mixture is then filtered, and the solvent is evaporated under reduced pressure to
yield a crude extract.

o Fractionation: The crude extract is subjected to solvent-solvent partitioning using immiscible
solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and water) to separate
compounds based on their polarity.

o Chromatographic Separation: The fractions are then subjected to various chromatographic
techniques. Initial separation is typically performed on a silica gel column, eluting with a
gradient of solvents.

 Purification: Fractions containing the compound of interest are further purified using
techniques such as Sephadex column chromatography and High-Performance Liquid
Chromatography (HPLC) until a pure compound is obtained.

 Structural Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).[1]

Synthesis

Currently, there is no specific, detailed synthetic protocol available in the scientific literature for
4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-ylJcyclohex-2-en-1-one. The complexity of
the molecule, particularly the stereochemistry of the side chain, suggests that a total synthesis
would be a multi-step and challenging endeavor.

Biological Activity and Signaling Pathways

There is a significant lack of published data regarding the specific biological activities,
mechanism of action, and associated signaling pathways for 4-hydroxy-4-methyl-2-[(3R)-2-
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methyl-6-oxoheptan-3-yl]cyclohex-2-en-1-one.

While Casearia sylvestris extracts are known to possess a range of biological activities,
including anti-inflammatory, antimicrobial, and cytotoxic effects, the contribution of this specific
sesquiterpenoid to these activities has not been elucidated.

Future research is required to determine the pharmacological profile of this compound. A
potential logical workflow for investigating its biological activity is proposed below.

Pure 4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-yl]cyclohex-2-en-1-one

Cytotoxicity Assays (e.g., MTT on cancer cell lines)

Initial Bjological Screening

Antimicrobial Assays (e.g., MIC against bacteria/fungi) Anti-inflammatory Assays (e.g., NO inhibition in macrophages)

Mechanistic Studies (‘ ’f activity is observed)

> Do Studies |

Target Identification

( Signaling Pathway Analysis (e.g., Western Blot, qPCR) )

i

( In vivo studies (Animal Models) )
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Figure 2: Proposed workflow for the investigation of biological activity.

Conclusion and Future Directions

4-hydroxy-4-methyl-2-[(3R)-2-methyl-6-oxoheptan-3-yl]cyclohex-2-en-1-one is a structurally
interesting sesquiterpenoid isolated from Casearia sylvestris. While its chemical structure has
been elucidated, there is a clear need for further research to unlock its full potential. Key areas
for future investigation include:

o Development of a total synthesis method: This would provide a reliable source of the
compound for extensive biological testing.

o Comprehensive biological screening: A broad-based screening approach is necessary to
identify any significant pharmacological activities.

e Mechanistic studies: Should any promising activities be identified, in-depth studies will be
required to understand its mechanism of action and potential as a therapeutic lead.

This technical guide serves as a foundational document to stimulate and guide future research
on this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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